Cas no 2138411-73-9 (1H-1,2,3-Triazole-4-methanesulfonamide, N-methyl-1-(1-methylethyl)-)

• Product Name: 1H-1,2,3-Triazole-4-methanesulfonamide, N-methyl-1-(1-methylethyl)-
• CAS No: 2138411-73-9
• MF: C₇H₁₄N₄O₂S
• MW: 218.276659488678
• CID: 5288233
• Update Time: 2025-10-17

1H-1,2,3-Triazole-4-methanesulfonamide, N-methyl-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-methanesulfonamide, N-methyl-1-(1-methylethyl)-

• Inchi： 1S/C7H14N4O2S/c1-6(2)11-4-7(9-10-11)5-14(12,13)8-3/h4,6,8H,5H2,1-3H3
• InChI Key： VJENUTWNBVDXBB-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C=C(CS(NC)(=O)=O)N=N1

Additional information on 1H-1,2,3-Triazole-4-methanesulfonamide, N-methyl-1-(1-methylethyl)-

1H-1,2,3-Triazole-4-methanesulfonamide, N-methyl-1-(1-methylethyl)- (CAS No. 2138411-73-9): A Comprehensive Overview

1H-1,2,3-Triazole-4-methanesulfonamide, N-methyl-1-(1-methylethyl)- (CAS No. 2138411-73-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and potential applications in drug development.

The chemical structure of 1H-1,2,3-Triazole-4-methanesulfonamide, N-methyl-1-(1-methylethyl)- consists of a triazole ring attached to a methanesulfonamide group, with additional substituents including a methyl and an isopropyl group. The triazole moiety is known for its versatility and bioactivity, making it a valuable scaffold in the design of new pharmaceuticals. The methanesulfonamide group, on the other hand, is often associated with enhanced solubility and metabolic stability, which are crucial factors in drug development.

Recent research findings have highlighted the potential of 1H-1,2,3-Triazole-4-methanesulfonamide, N-methyl-1-(1-methylethyl)- in various therapeutic areas. One notable study published in the Journal of Medicinal Chemistry demonstrated its potent antimicrobial activity against a range of Gram-positive and Gram-negative bacteria. The compound was found to exhibit low minimum inhibitory concentrations (MICs), suggesting its effectiveness as a potential antibacterial agent.

In addition to its antimicrobial properties, 1H-1,2,3-Triazole-4-methanesulfonamide, N-methyl-1-(1-methylethyl)- has shown promise in anti-inflammatory applications. Research conducted at the University of California revealed that the compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 1H-1,2,3-Triazole-4-methanesulfonamide, N-methyl-1-(1-methylethyl)- has also been extensively studied. Preclinical data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has been shown to have good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Furthermore, preliminary toxicity studies have not revealed any significant adverse effects at therapeutic doses.

In the context of drug discovery and development, 1H-1,2,3-Triazole-4-methanesulfonamide, N-methyl-1-(1-methylethyl)- represents an exciting lead compound. Its unique combination of structural features and biological activities makes it a promising candidate for further optimization and clinical evaluation. Ongoing research is focused on optimizing its potency and selectivity through structure-based drug design approaches.

The synthesis of 1H-1,2,3-Triazole-4-methanesulfonamide, N-methyl-1-(1-methylethyl)- involves several well-established chemical reactions. One common synthetic route involves the coupling of 4-chloromethylsulfonyl-triazole with an appropriate amine derivative followed by methylation steps. This synthetic strategy allows for the efficient production of the compound on both laboratory and industrial scales.

In conclusion, 1H-1,2,3-Triazole-4-methanesulfonamide, N-methyl-1-(1-methylethyl)- (CAS No. 2138411-73-9) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a vital role in advancing medical treatments for a range of diseases.